![molecular formula C15H13N3O4S B2890920 3-(2-oxo-2-(3-(thiazol-2-yloxy)azetidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one CAS No. 1706287-72-0](/img/structure/B2890920.png)
3-(2-oxo-2-(3-(thiazol-2-yloxy)azetidin-1-yl)ethyl)benzo[d]oxazol-2(3H)-one
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a thiazole, an azetidine, and a benzo[d]oxazolone. Thiazoles are a type of heterocyclic compound that contain a five-membered C3NS ring. Azetidines are four-membered cyclic amines, and benzo[d]oxazolones are a type of lactam (a cyclic amide) that contain a benzene ring fused to an oxazole ring .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The thiazole and benzo[d]oxazolone rings would likely contribute to the compound’s rigidity and shape, while the azetidine ring could introduce some flexibility. The exact structure would depend on the specific arrangement of these groups within the molecule .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by the presence of the thiazole, azetidine, and benzo[d]oxazolone functional groups. Thiazoles can undergo a variety of reactions, including electrophilic and nucleophilic substitutions, while azetidines can participate in ring-opening reactions. Benzo[d]oxazolones can also undergo a variety of reactions, including hydrolysis and reductions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure, including the arrangement and substitution of its functional groups. Some general predictions can be made based on the functional groups present. For example, the compound is likely to be solid at room temperature, and its solubility would depend on the specific substituents present .Scientific Research Applications
Antimicrobial Activity
Thiazole derivatives have been recognized for their antimicrobial properties. The presence of the thiazol-2-yloxy group in the compound could potentially be leveraged to develop new antimicrobial agents. These could be particularly useful in combating antibiotic-resistant strains of bacteria, a growing concern in public health .
Anticancer Agents
Compounds containing the benzoxazolone moiety have shown promise as anticancer agents. The structural complexity of this compound, including the thiazol-2-yloxy and azetidinyl groups, may interact with various biological targets, potentially leading to the development of novel anticancer drugs .
Anti-Inflammatory Applications
The thiazole ring is a common feature in many anti-inflammatory drugs. This compound’s unique structure could be explored for its use in reducing inflammation, possibly offering a new pathway for treating chronic inflammatory diseases .
Antioxidant Potential
Thiazole derivatives have demonstrated good scavenging potential for free radicals, which are associated with oxidative stress leading to various diseases. The compound could be studied for its antioxidant capabilities, contributing to the prevention of diseases caused by oxidative damage .
Antidiabetic Activity
The structural analogs of thiazole have been used in the treatment of diabetes. Research into this compound could uncover new mechanisms of action for regulating blood sugar levels and managing diabetes more effectively .
Neuroprotective Effects
Benzoxazolone derivatives have been associated with neuroprotective effects. This compound could be investigated for its potential to protect nerve cells against damage, which is crucial in diseases like Alzheimer’s and Parkinson’s .
Herbicidal Activity
The structural features of this compound suggest potential herbicidal activity. It could be used to develop new herbicides with specific modes of action, contributing to more efficient and environmentally friendly agricultural practices .
Drug Design and Discovery
The unique combination of thiazol-2-yloxy and azetidinyl groups in this compound makes it a valuable scaffold for drug design. It could serve as a basis for synthesizing a wide range of therapeutic agents, with applications extending across various fields of medicine .
Future Directions
The study and development of new organic compounds is a vast field with many potential applications, from drug development to materials science. This particular compound, with its combination of functional groups, could be of interest in a variety of areas. Future research could explore its potential uses, its method of synthesis, and its physical and chemical properties .
properties
IUPAC Name |
3-[2-oxo-2-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethyl]-1,3-benzoxazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4S/c19-13(17-7-10(8-17)21-14-16-5-6-23-14)9-18-11-3-1-2-4-12(11)22-15(18)20/h1-6,10H,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQGVTWWMJXFVEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CN2C3=CC=CC=C3OC2=O)OC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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